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Compound of Interest

Compound Name: 4-Heptyloxyphenol

Cat. No.: B081985 Get Quote

Essential Safety and Handling Guide for 4-
Heptyloxyphenol
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides immediate, essential safety and logistical

information for the use of 4-Heptyloxyphenol, including personal protective equipment, first

aid, and disposal procedures.

Personal Protective Equipment (PPE)
When handling 4-Heptyloxyphenol, it is crucial to use appropriate personal protective

equipment to prevent exposure.[1][2][3] The following table summarizes the recommended

PPE.
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Protection Type Recommended Equipment
NIOSH/OSHA/EN
Standards

Eye Protection
Chemical safety goggles or

glasses

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

[2]

Skin Protection

Appropriate protective gloves

and clothing to prevent skin

exposure

[1][2]

Respiratory Protection

NIOSH or European Standard

EN 149 approved respirator

when necessary

OSHA 29 CFR 1910.134 or

European Standard EN 149[1]

[2]

First Aid Measures
Immediate and appropriate first aid is critical in the event of accidental exposure. The following

table outlines the procedures to follow.

Exposure Route First Aid Procedure

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

aid immediately.[1][2]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid immediately.[1][2]

Skin Contact

Flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical aid.[1]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid immediately.[1][2]
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Operational Plan: Handling and Storage
Handling:

Wash hands and any exposed skin thoroughly after handling.[3]

Minimize dust generation and accumulation.[1][2]

Avoid contact with eyes, skin, and clothing.[1][2]

Keep the container tightly closed when not in use.[1][2]

Avoid ingestion and inhalation.[1][2]

Use with adequate ventilation to keep airborne concentrations low.[2]

Storage:

Store in a cool, dry, well-ventilated area.[1][2]

Keep the container tightly closed.[1][2]

Store away from incompatible substances such as oxidizing agents, acid chlorides, and acid

anhydrides.[1]

Disposal Plan
Spill Cleanup:

Clean up spills immediately, observing precautions in the Protective Equipment section.[2]

Use appropriate protective equipment.[1]

Sweep up or absorb the material, then place it into a suitable clean, dry, closed container for

disposal.[1][2]

Avoid generating dusty conditions.[1][2]

Waste Disposal:
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Dispose of waste in a suitable clean, dry, closed container.[1]

Follow all local, state, and federal regulations for hazardous waste disposal. It is

recommended to use a licensed hazardous waste disposal company.

Chemical Spill Workflow
The following diagram illustrates the step-by-step procedure for handling a 4-Heptyloxyphenol
spill.
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Chemical Spill Response Workflow
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Caption: Workflow for Safely Handling a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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